Cas no 773136-66-6 (Ethyl 2-fluoro-5-iodobenzoate)

• Product Name: Ethyl 2-fluoro-5-iodobenzoate
• CAS No: 773136-66-6
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• MDL: MFCD06204769
• CID: 1011850
• PubChem ID: 24820419
• Update Time: 2025-10-29

Ethyl 2-fluoro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl-2-fluoro-5-iodobenzoate
• ethyl 2-fluoro-4-methoxybenzoate
• ethyl 2-fluoro-5-iodobenzoate
• GHRYAGFJSZGCAQ-UHFFFAOYSA-N
• 2-fluoro-5-iodobenzoic acid ethyl ester
• AK194648
• TL8005309
• Benzoic acid, 2-fluoro-5-iodo-, ethyl ester
• A914446
• SCHEMBL4150684
• DS-10433
• MFCD06204769
• Ethyl2-fluoro-5-iodobenzoate
• FT-0714727
• C13331
• DTXSID00998559
• 773136-66-6
• CS-0044520
• AKOS017560251
• Ethyl 2-fluoro-5-iodobenzoate

• MDL： MFCD06204769
• Inchi： 1S/C9H8FIO2/c1-2-13-9(12)7-5-6(11)3-4-8(7)10/h3-5H,2H2,1H3
• InChI Key： GHRYAGFJSZGCAQ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)OCC)=C1)F

Computed Properties

• Exact Mass: 293.95500
• Monoisotopic Mass: 293.95531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Experimental Properties

• Boiling Point: 307.5°C at 760 mmHg
• PSA: 26.30000
• LogP: 2.60700

Ethyl 2-fluoro-5-iodobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on Ethyl 2-fluoro-5-iodobenzoate

Ethyl 2-fluoro-5-iodobenzoate (CAS No. 773136-66-6): A Versatile Building Block in Organic Synthesis

Ethyl 2-fluoro-5-iodobenzoate (CAS 773136-66-6) is a highly valuable fluorinated aromatic ester that has gained significant attention in pharmaceutical and material science research. This compound serves as a crucial intermediate in organic synthesis, particularly in the development of novel drug candidates and functional materials. The presence of both fluoro and iodo substituents on the aromatic ring makes it a versatile building block for various coupling reactions and structural modifications.

The molecular structure of Ethyl 2-fluoro-5-iodobenzoate features an ester group at position 1, a fluorine atom at position 2, and an iodine atom at position 5 of the benzene ring. This unique arrangement of substituents enables multiple site-selective chemical transformations, making it particularly useful in cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. Researchers frequently utilize this compound in the synthesis of complex molecules due to its excellent reactivity and stability under various reaction conditions.

In pharmaceutical applications, Ethyl 2-fluoro-5-iodobenzoate CAS 773136-66-6 serves as a key intermediate for developing fluorinated drug candidates. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity to target proteins. Recent studies have explored its use in creating potential kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

The material science field has also benefited from applications of 2-fluoro-5-iodobenzoic acid ethyl ester. Its derivatives have shown promise in developing organic electronic materials, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the fluorine and iodine substituents makes this compound particularly interesting for tuning the electronic properties of conjugated systems in advanced materials.

From a synthetic chemistry perspective, Ethyl 2-fluoro-5-iodobenzoate offers several advantages. The iodo substituent serves as an excellent leaving group for various metal-catalyzed reactions, while the fluoro group provides both electronic and steric effects that can direct subsequent transformations. This dual functionality makes it a preferred choice for constructing complex molecular architectures in medicinal chemistry and materials research.

Recent advancements in green chemistry have explored more sustainable approaches to utilizing Ethyl 2-fluoro-5-iodobenzoate 773136-66-6 in synthetic pathways. Researchers are investigating catalyst systems that minimize metal loading and solvent waste while maintaining high reaction yields. These developments align with the growing demand for environmentally friendly synthetic methods in the chemical industry.

The analytical characterization of Ethyl 2-fluoro-5-iodobenzoate typically involves techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atom), mass spectrometry, and HPLC analysis. These methods ensure the purity and identity of the compound, which is crucial for its applications in sensitive synthetic processes. The distinct 19F NMR chemical shift of the fluorine atom serves as a valuable diagnostic tool for reaction monitoring.

Storage and handling of Ethyl 2-fluoro-5-iodobenzoate CAS No. 773136-66-6 require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light to prevent potential degradation. While not classified as highly hazardous, proper personal protective equipment should be used when handling this chemical, following general laboratory safety protocols.

The market for fluorinated aromatic compounds like Ethyl 2-fluoro-5-iodobenzoate has seen steady growth, driven by increasing demand from the pharmaceutical and materials sectors. Custom synthesis providers and chemical suppliers often stock this compound to meet research needs, with options available from milligram to kilogram scales depending on application requirements.

Future research directions involving Ethyl 2-fluoro-5-iodobenzoate 773136-66-6 may explore its potential in click chemistry applications, bioconjugation strategies, and the development of novel PET imaging agents. The versatility of this building block continues to make it a valuable tool for chemists working at the intersection of synthetic methodology and applied research.

For researchers considering Ethyl 2-fluoro-5-iodobenzoate for their projects, it's important to consult recent literature for the latest synthetic applications. The compound's reactivity in metal-catalyzed reactions and potential for creating diverse molecular architectures make it particularly valuable in contemporary organic synthesis. Many recent publications demonstrate innovative uses of this intermediate in complex molecule construction.

Quality control aspects of 2-fluoro-5-iodobenzoic acid ethyl ester are crucial for reproducible results in synthetic applications. Reputable suppliers typically provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. Researchers should verify these specifications when sourcing the compound for sensitive applications.

The price and availability of Ethyl 2-fluoro-5-iodobenzoate CAS 773136-66-6 may vary depending on market factors and order quantities. Bulk purchases for industrial applications often benefit from economies of scale, while research-scale quantities are readily available from specialty chemical providers. The compound's stability and shelf life make it a practical choice for various research and development programs.

In conclusion, Ethyl 2-fluoro-5-iodobenzoate represents an important fluorinated building block with wide-ranging applications in modern chemistry. Its unique combination of reactive functional groups enables diverse synthetic transformations, making it valuable for pharmaceutical development, materials science, and methodological studies. As research continues to explore new applications for halogenated aromatic compounds, this particular ester derivative maintains its relevance in advancing chemical science and technology.